![molecular formula C21H20ClN3O3 B2419928 (1-(4-Chlorophenyl)cyclopentyl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone CAS No. 1428355-99-0](/img/structure/B2419928.png)
(1-(4-Chlorophenyl)cyclopentyl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1-(4-Chlorophenyl)cyclopentyl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H20ClN3O3 and its molecular weight is 397.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave Assisted Synthesis and Biological Evaluation
Microwave irradiation methods have been utilized for the synthesis of novel chemical compounds including derivatives related to (1-(4-Chlorophenyl)cyclopentyl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone. These methods offer advantages such as higher yields and environmental friendliness compared to conventional heating methods. Compounds synthesized using these methods have shown promise in biological applications, particularly displaying significant anti-inflammatory and antibacterial activities. Molecular docking results further suggest that these compounds could serve as potential molecular templates for anti-inflammatory activity (Ravula et al., 2016).
Anticancer and Antimicrobial Properties
Derivatives of the compound have been synthesized and characterized for their anticancer and antimicrobial activities. These compounds, specifically those with oxadiazole components, have shown potent cytotoxicity against certain cancer cell lines and also demonstrated antibacterial and antifungal activities. This indicates their potential as therapeutic agents against a range of diseases (G et al., 2021).
Cytotoxicity and Structure-Activity Relationship
Some derivatives have been synthesized and tested for in vitro cytotoxicity against various human cancer cell lines. These compounds have demonstrated good inhibiting abilities on certain cell lines, indicating their potential for cancer therapy. Additionally, structure-activity relationship studies based on biological data and co-crystal structures of these compounds with certain enzymes have provided valuable insights for further optimization and development of these derivatives as therapeutic agents (Công et al., 2020).
Role in Crystal Packing and Non-Covalent Interactions
The crystal packing and non-covalent interactions of a series of derivatives containing the 1,2,4-oxadiazole moiety have been studied. The research has highlighted the importance of lone pair-π interactions and halogen bonds in the supramolecular architectures of these compounds. Such studies are crucial for understanding the properties of these compounds in their solid-state and could guide the design of new materials with desired properties (Sharma et al., 2019).
properties
IUPAC Name |
[1-(4-chlorophenyl)cyclopentyl]-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20ClN3O3/c22-16-7-5-15(6-8-16)21(9-1-2-10-21)20(26)25-12-14(13-25)19-23-18(24-28-19)17-4-3-11-27-17/h3-8,11,14H,1-2,9-10,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVKGNHRBMXYYRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)N3CC(C3)C4=NC(=NO4)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.